5-(m-Chlorobenzyloxy)-2-pyridinemethanol

• Molecular Formula: C13H12ClNO2
• Molecular Weight: 249.69 g/mol
• IUPAC Name: [5-[(3-chlorophenyl)methoxy]pyridin-2-yl]methanol
• InChI: InChI=1S/C13H12ClNO2/c14-11-3-1-2-10(6-11)9-17-13-5-4-12(8-16)15-7-13/h1-7,16H,8-9H2
• InChI Key: JWYVBYQJTYHSSO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)COC2=CN=C(C=C2)CO

Description

5-(m-Chlorobenzyloxy)-2-pyridinemethanol is a useful research compound. Its molecular formula is C13H12ClNO2 and its molecular weight is 249.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The solution of 16.2 g of 5-hydroxy-2-pyridinemethanol hydrochloride in 150 ml of methaol is added to a solution of 4.6 g of sodium in 250 ml of methanol, while stirring, over a period of 25 minutes. The solution is stirred for one hour and then a solution of 19.3 g of m-chlorobenzyl chloride in 50 ml of methanol is added. Then the mixture is refluxed for 19 hours, cooled, filtered and the filtrate evaporated to a residue. The residue is suspended in 100 ml of water, made basic with 20% aqueous sodium hydroxide solution and then extracted with chloroform. The chloroform extract is separated, dried over sodium sulfate, filtered and the filtrate evaporated, to yield 5-(m-chlorobenzyloxy)-2-pyridinemethanol melting at 78°-80°.